Cas no 1341999-23-2 (2-(2-methoxyphenoxy)ethane-1-sulfonamide)

• Product Name: 2-(2-methoxyphenoxy)ethane-1-sulfonamide
• CAS No: 1341999-23-2
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 6472605
• PubChem ID: 64200257
• Update Time: 2025-05-20

2-(2-methoxyphenoxy)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)ethane-1-sulfonamide
• Ethanesulfonamide, 2-(2-methoxyphenoxy)-

• Inchi： 1S/C9H13NO4S/c1-13-8-4-2-3-5-9(8)14-6-7-15(10,11)12/h2-5H,6-7H2,1H3,(H2,10,11,12)
• InChI Key： ITQNMHDFKYEFGP-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)COC1=CC=CC=C1OC

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 399.0±48.0 °C(Predicted)
• pka: 10.27±0.60(Predicted)

Additional information on 2-(2-methoxyphenoxy)ethane-1-sulfonamide

Recent Advances in the Study of 2-(2-Methoxyphenoxy)ethane-1-sulfonamide (CAS: 1341999-23-2): A Promising Candidate for Therapeutic Applications

In recent years, the compound 2-(2-methoxyphenoxy)ethane-1-sulfonamide (CAS: 1341999-23-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer drug development. The unique structural features of this compound, including the methoxyphenoxy and sulfonamide moieties, contribute to its diverse biological activities and make it a valuable scaffold for further medicinal chemistry optimization.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the molecular mechanisms underlying the anti-inflammatory effects of 2-(2-methoxyphenoxy)ethane-1-sulfonamide. The researchers demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses, by targeting specific protein-protein interactions. In vitro and in vivo experiments showed significant reduction in pro-inflammatory cytokine production and improved outcomes in animal models of rheumatoid arthritis. These findings suggest that 1341999-23-2 could serve as a lead compound for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to current therapies.

Another important development comes from antimicrobial research, where 2-(2-methoxyphenoxy)ethane-1-sulfonamide has shown potent activity against multidrug-resistant bacterial strains. A 2024 study in Antimicrobial Agents and Chemotherapy revealed that this compound exhibits a unique dual mechanism of action, simultaneously inhibiting bacterial DNA gyrase and disrupting cell membrane integrity. The researchers reported particularly strong activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with minimum inhibitory concentrations (MICs) in the range of 2-8 μg/mL. These results position 1341999-23-2 as a promising candidate for addressing the growing challenge of antibiotic resistance.

In the field of oncology, several research groups have explored the anticancer potential of 2-(2-methoxyphenoxy)ethane-1-sulfonamide. A recent publication in Cancer Research (2024) detailed the compound's ability to selectively induce apoptosis in cancer cells while sparing normal cells. Mechanistic studies revealed that 1341999-23-2 modulates the activity of key apoptosis regulators, including Bcl-2 family proteins and caspases. Particularly noteworthy was the compound's efficacy against treatment-resistant cancer stem cells, which are often responsible for tumor recurrence and metastasis. These findings open new avenues for developing targeted cancer therapies with improved patient outcomes.

The pharmacokinetic properties and safety profile of 2-(2-methoxyphenoxy)ethane-1-sulfonamide have also been the subject of recent investigations. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) study published in Drug Metabolism and Disposition (2023) reported favorable oral bioavailability (approximately 65% in rodent models) and an acceptable safety margin in preclinical toxicity testing. The compound demonstrated good blood-brain barrier penetration, suggesting potential applications in central nervous system disorders. These characteristics, combined with its therapeutic efficacy, make 1341999-23-2 an attractive candidate for further clinical development.

Looking forward, several pharmaceutical companies have initiated drug development programs based on the 2-(2-methoxyphenoxy)ethane-1-sulfonamide scaffold. Current efforts focus on structural optimization to enhance potency and selectivity, as well as formulation development to improve drug delivery. With its multifaceted biological activities and promising preclinical data, 1341999-23-2 represents an exciting opportunity for advancing novel therapeutic solutions in multiple disease areas. Future research directions may include combination therapy studies, biomarker identification for patient stratification, and investigation of potential synergistic effects with existing medications.